Benzoic acid, 4-(3-oxopropyl)-

Core Science & Biosynthesis

Benzoic acid, 4-(3-oxopropyl)- CAS registry number and identifiers

The following technical guide details the chemical profile, synthesis, and applications of Benzoic acid, 4-(3-oxopropyl)- and its primary commercial derivative, the ethyl ester .

Content Type: Technical Whitepaper & Experimental Guide Primary Identifier (Ethyl Ester): CAS 151864-81-2 Target Audience: Medicinal Chemists, Process Engineers, and Drug Development Scientists[1]

Executive Summary

Benzoic acid, 4-(3-oxopropyl)- (systematically 4-(2-formylethyl)benzoic acid ) is a critical C3-elongated aryl aldehyde intermediate.[1] While the free acid is often transient due to the susceptibility of the aldehyde to oxidation or polymerization, its ethyl ester derivative (Ethyl 4-(3-oxopropyl)benzoate, CAS 151864-81-2) is the industry-standard reagent.[1]

This scaffold is best known as a pivotal intermediate in the synthesis of Pemetrexed (Alimta), a blockbuster antifolate antineoplastic agent used in the treatment of pleural mesothelioma and non-small cell lung cancer.[1] The aldehyde functionality allows for reductive amination with complex amines (e.g., pyrrolopyrimidine scaffolds), making it a versatile "linker" unit in medicinal chemistry.[1]

Chemical Identity & Physical Profile[1][2][3][4][5][6][7][8][9][10]

Due to the instability of the free acid, the Ethyl Ester is the primary form handled in laboratory and industrial settings.[1]

Identification Data (Ethyl Ester)

Parameter	Detail
Chemical Name	Ethyl 4-(3-oxopropyl)benzoate
Systematic Name	Ethyl 4-(2-formylethyl)benzoate
CAS Registry Number	151864-81-2
Molecular Formula	C₁₂H₁₄O₃
Molecular Weight	206.24 g/mol
SMILES	CCOC(=O)C1=CC=C(CCC=O)C=C1
InChI Key	XDGGHWSPLSWRIX-UHFFFAOYSA-N
Appearance	Colorless to pale yellow oil or low-melting solid

Identification Data (Free Acid - Theoretical/Transient)

Parameter	Detail
Chemical Name	Benzoic acid, 4-(3-oxopropyl)-
Synonyms	3-(4-Carboxyphenyl)propanal; 4-(2-Formylethyl)benzoic acid
Molecular Formula	C₁₀H₁₀O₃
Molecular Weight	178.19 g/mol
Stability	Prone to auto-oxidation to 4-(2-carboxyethyl)benzoic acid

Synthetic Pathways & Causality[1]

The synthesis of the 4-(3-oxopropyl)benzoic acid scaffold typically employs palladium-catalyzed coupling to install the 3-carbon aldehyde chain.[1] The choice of the Heck Reaction is driven by the availability of 4-halobenzoates and the need to avoid harsh oxidation conditions that would degrade the aldehyde.[1]

Primary Route: Heck Coupling (Jeffery Conditions)

This protocol utilizes Ethyl 4-iodobenzoate and Allyl Alcohol .[1] While allyl alcohol is an alcohol, under Pd-catalysis, it isomerizes to the aldehyde after coupling (chain migration).[1]

Reaction Logic:

• Oxidative Addition: Pd(0) inserts into the C-I bond of the benzoate.[1]

• Insertion: The allyl alcohol inserts into the Pd-Ar bond.[1]

• Beta-Hydride Elimination: Elimination occurs to form the enol/enol-palladium species.[1]

• Tautomerization: The enol tautomerizes to the thermodynamically stable aldehyde (3-oxopropyl group).[1]

Visualization of Synthesis (Graphviz)[1]

Figure 1: Palladium-catalyzed Heck coupling utilizing phase-transfer catalysis (TBAB) to effect chain extension and in-situ isomerization to the aldehyde.[1]

Detailed Experimental Protocols

Protocol A: Synthesis of Ethyl 4-(3-oxopropyl)benzoate

Context: This method avoids the use of unstable acrolein and instead uses allyl alcohol as a "masked" aldehyde equivalent.[1]

Materials:

• Ethyl 4-iodobenzoate (1.0 eq)[1]

• Allyl alcohol (1.5 eq)[1]

• Palladium(II) acetate (Pd(OAc)₂) (2-3 mol%)[1]

• Sodium bicarbonate (NaHCO₃) (2.5 eq)[1]

• Tetrabutylammonium bromide (TBAB) (1.0 eq)[1]

• Solvent: DMF (Dimethylformamide)[1]

Step-by-Step Methodology:

• Charge: In a dry round-bottom flask equipped with a condenser, dissolve Ethyl 4-iodobenzoate and TBAB in DMF under nitrogen atmosphere.

• Catalyst Addition: Add NaHCO₃ and Pd(OAc)₂.[1] The base is critical to neutralize the HI generated during the cycle.[1]

• Reagent Addition: Add Allyl alcohol via syringe.

• Heating: Heat the mixture to 80°C for 4–6 hours. Note: Higher temperatures (>100°C) may cause polymerization of the allyl alcohol.[1]

• Monitoring: Monitor by TLC or HPLC for the disappearance of the aryl iodide.

• Workup: Cool to room temperature. Dilute with water and extract with Ethyl Acetate (EtOAc).[1]

• Purification: Wash the organic layer with brine, dry over MgSO₄, and concentrate. Purify via silica gel flash chromatography (Hexanes/EtOAc gradient).

• Validation: The product should show a distinct aldehyde proton signal at ~9.8 ppm in ¹H NMR.

Applications in Drug Development[1]

The core utility of Benzoic acid, 4-(3-oxopropyl)- lies in its ability to link an aromatic acid moiety to an amine via Reductive Amination .[1]

Pemetrexed Synthesis Case Study

In the synthesis of Pemetrexed, the aldehyde group of Ethyl 4-(3-oxopropyl)benzoate reacts with a diaminopyrimidine derivative.[1]

• Condensation: The aldehyde reacts with the exocyclic amine of the pyrimidine to form an imine (Schiff base).[1]

• Reduction: The imine is reduced (using NaBH₃CN or H₂/Pd) to a secondary amine.[1]

• Hydrolysis: The ethyl ester is hydrolyzed (LiOH/NaOH) to the free benzoic acid, which is subsequently coupled to Glutamic acid.[1]

Reaction Pathway Diagram[1]

Figure 2: The aldehyde serves as the electrophile in the critical C-N bond forming step of antifolate synthesis.[1]

Safety & Handling (MSDS Highlights)

• Hazards: The ethyl ester is an aldehyde and an ester.[1] It acts as a skin and eye irritant (H315, H319).[1]

• Stability: Aldehydes are prone to air oxidation.[1] Store under inert atmosphere (Argon/Nitrogen) at -20°C for long-term storage.

• Reactivity: Incompatible with strong oxidizing agents and strong bases (which will hydrolyze the ester and potentially polymerize the aldehyde via aldol condensation).[1]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 2757377, Ethyl 4-(3-oxopropyl)benzoate.[1] Retrieved from [Link]

• Barnett, C. J., et al. (1999). A Practical Synthesis of Multitargeted Antifolate LY231514 (Pemetrexed Disodium).[1] Organic Process Research & Development.[1] (Demonstrates the Heck coupling utility).

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The Untapped Potential of 4-(3-Oxopropyl)benzoic Acid Derivatives: A Technical Guide for Drug Discovery and Development

Introduction: A Versatile Scaffold for Therapeutic Innovation

In the landscape of medicinal chemistry, the benzoic acid scaffold is a cornerstone, forming the foundation of numerous clinically significant drugs.[1][2] Its derivatives are prized for their ability to interact with biological targets through various mechanisms, including hydrogen bonding and influencing the electronic properties of the molecule.[2][3] This guide delves into the untapped potential of a specific, yet underexplored, class of these compounds: 4-(3-oxopropyl)benzoic acid derivatives. This unique molecular architecture, featuring a reactive aldehyde tethered to a benzoic acid core via a flexible propyl linker, presents a compelling platform for the development of novel therapeutics. The inherent reactivity of the aldehyde group, coupled with the established pharmacological properties of the benzoic acid moiety, offers a rich playground for chemical modification and the generation of diverse compound libraries with a wide range of potential biological activities.[4][5] This document serves as an in-depth technical guide for researchers, scientists, and drug development professionals, providing insights into the synthesis, derivatization, and potential therapeutic applications of this promising class of molecules.

Synthetic Strategies: Building the 4-(3-Oxopropyl)benzoic Acid Core

The synthesis of 4-(3-oxopropyl)benzoic acid and its derivatives can be approached through several strategic disconnections. A logical and efficient approach involves the construction of the 4-alkylbenzoic acid core followed by the introduction or unmasking of the aldehyde functionality.

Core Synthesis: Establishing the 4-Alkylbenzoic Acid Moiety

A common and effective method for synthesizing 4-alkylbenzoic acids is through the oxidation of the corresponding 4-alkyltoluene. For large-scale synthesis, this can be achieved using catalysts like cobalt-manganese-bromine in acetic acid with oxygen.[6] For laboratory-scale synthesis, a more versatile approach involves Grignard carboxylation or Williamson ether synthesis.[6]

Introducing the Aldehyde: A Key Functional Handle

With the 4-alkylbenzoic acid precursor in hand, the next critical step is the introduction of the terminal aldehyde. A plausible synthetic route is outlined below:

Caption: Derivatization potential of the 4-(3-oxopropyl)benzoic acid scaffold.

Predicted Biological and Medicinal Chemistry Applications

While direct biological data on 4-(3-oxopropyl)benzoic acid derivatives is limited, the known activities of structurally similar compounds provide a strong basis for predicting their therapeutic potential.

Anticancer Activity: Benzoic acid derivatives have shown promise as anticancer agents. [1]For instance, some phenylpropanoic acid derivatives exhibit antiproliferative activities in human solid tumor cell lines, with GI50 values in the micromolar range. [7]The presence of the aliphatic linker and the reactive aldehyde in the 4-(3-oxopropyl)benzoic acid scaffold could allow for covalent modification of target proteins, a strategy employed by some anticancer drugs.

Antimicrobial Properties: Benzaldehyde and its derivatives are known to possess bactericidal and antifungal activities. [8][9]The minimum inhibitory concentration (MIC) values for benzaldehyde against some bacterial strains range from 6 mM to 10 mM. [8]The benzoic acid moiety itself also contributes to antimicrobial effects. Therefore, derivatives of 4-(3-oxopropyl)benzoic acid are promising candidates for the development of new antimicrobial agents.

Anti-inflammatory Effects: Phenylpropanoids and their derivatives are known to have anti-inflammatory properties. [10]The 4-(3-oxopropyl)benzoic acid structure shares features with these natural products, suggesting potential activity in inflammatory pathways.

Enzyme Inhibition: Benzoic acid derivatives with aliphatic tails have been shown to bind to the hydrophobic tunnels of enzymes, such as the zinc deacetylase LpxC, with micromolar affinity. [11]This suggests that 4-(3-oxopropyl)benzoic acid derivatives could be designed as inhibitors for enzymes with similar binding pockets.

Caption: Hypothetical mechanism of action for a 4-(3-oxopropyl)benzoic acid derivative.

Structure-Activity Relationship (SAR) Insights

The biological activity of benzoic acid derivatives is significantly influenced by the nature and position of substituents on the aromatic ring. [2]These substituents affect the molecule's electronic properties, lipophilicity, and steric profile. [2]For 4-(3-oxopropyl)benzoic acid derivatives, the following SAR principles, extrapolated from related compounds, can be considered:

Modification Site	Potential Impact on Activity	Rationale
Aromatic Ring	Introduction of electron-withdrawing or donating groups can modulate the pKa of the carboxylic acid and influence binding interactions.	Altering the electronic nature of the ring can affect hydrogen bonding capacity and overall polarity. [2]
Propyl Linker	Varying the length and rigidity of the linker can optimize the positioning of the pharmacophoric groups within the target's binding site.	A more rigid linker may improve binding affinity by reducing the entropic penalty upon binding.
Aldehyde Group	Conversion to other functional groups (e.g., amines, alcohols, alkenes) will significantly alter the compound's properties and potential biological targets.	The high reactivity of the aldehyde makes it a key point for diversification to explore different interaction modes. [4]
Carboxylic Acid	Esterification or amidation can modulate solubility, cell permeability, and metabolic stability.	These modifications can be used to create prodrugs or to fine-tune the pharmacokinetic properties of the molecule. [7]

Table 1: Predicted Structure-Activity Relationship Trends

Experimental Protocol: In Vitro Antiproliferative Assay (MTT Assay)

To experimentally validate the predicted anticancer activity, a standard MTT assay can be employed.

• Cell Seeding: Plate human cancer cell lines (e.g., MCF-7 for breast cancer) in 96-well plates and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the synthesized 4-(3-oxopropyl)benzoic acid derivatives. Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the plates for 48-72 hours.

• MTT Addition: Add MTT solution to each well and incubate for an additional 4 hours.

• Formazan Solubilization: Remove the medium and add DMSO to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm.

• Data Analysis: Calculate the percentage of cell viability relative to the control and determine the IC50 value (the concentration that inhibits cell growth by 50%).

Conclusion and Future Directions

The 4-(3-oxopropyl)benzoic acid scaffold represents a largely unexplored yet highly promising platform for the discovery of new therapeutic agents. Its unique combination of a reactive aldehyde and a pharmacologically relevant benzoic acid moiety, connected by a flexible linker, provides a rich foundation for chemical diversification. Based on the known biological activities of structurally related compounds, derivatives of this scaffold are predicted to have potential applications in oncology, infectious diseases, and inflammatory conditions.

Future research should focus on the efficient synthesis of a diverse library of 4-(3-oxopropyl)benzoic acid derivatives and their systematic evaluation in a range of biological assays. A thorough investigation of their structure-activity relationships will be crucial for optimizing their potency, selectivity, and pharmacokinetic properties. The insights gained from such studies could pave the way for the development of novel and effective drugs targeting a variety of diseases.

References

• BenchChem. (2025). Navigating the Structure-Activity Landscape of Benzoic Acid Derivatives: A Comparative Guide for Drug Discovery. BenchChem.
• Helm, J. S., et al. (2007). Amphipathic benzoic acid derivatives: synthesis and binding in the hydrophobic tunnel of the zinc deacetylase LpxC. Bioorganic & Medicinal Chemistry, 15(7), 2567-2579.
• Maccioni, E., et al. (2006). Cytotoxic bioactivity of some phenylpropanoic acid derivatives. Bioorganic & Medicinal Chemistry, 14(24), 8439-8445.
• Karimi-Jaberi, Z., & Biazar, E. (2018). A Neglected Challenge in the Analysis of Active Pharmaceutical Substances with Aldehyde Functional Group in Aqueous Matrices. Journal of Reports in Pharmaceutical Sciences, 7(2), 119-120.
• Ibezim, A., et al. (2015). Structure Activity Relationship (SAR) of Some Benzoic Acid Derivatives from Plant Origin that Exhibit Anti-Sickling Properties i. Journal of Pharmaceutical and Allied Sciences, 12(2), 2133-2143.
• da Silva, A. C. A., et al. (2021). Evaluation of Benzaldehyde as an Antibiotic Modulator and Its Toxic Effect against Drosophila melanogaster. Antibiotics, 10(9), 1099.
• Li, Y., et al. (2022). A New Benzaldehyde Derivative Exhibits Antiaflatoxigenic Activity against Aspergillus flavus. Journal of Fungi, 9(1), 1103.
• Kumar, R., et al. (2023).
• Ibezim, A., et al. (2015). Structure Activity Relationship (SAR) of Some Benzoic Acid Derivatives from Plant Origin that Exhibit Anti-Sickling Properties in vitro - (Review).
• Saini, R. K., et al. (2019). Phenylpropanoids and its derivatives: biological activities and its role in food, pharmaceutical and cosmetic industries.
• Frost, J. W., & Draths, K. M. (2014). Synthesis and Accumulation of Aromatic Aldehydes in an Engineered Strain ofEscherichia coli. DSpace@MIT.
• BenchChem. (2025). Structure-Activity Relationship of Benzoic Acid Derivatives: A Comparative Guide for Drug Discovery. BenchChem.
• BenchChem. (2025). A Comparative Analysis of Synthetic Routes to 4-Methoxybenzoic Acid. BenchChem.
• Al-Ostath, A. I., & Al-Majidi, S. M. H. (2024). Utility of aromatic aldehydes, halogens, and cyano groups in drug synthesis. Progress in Chemical and Biochemical Research, 7(3), 241-259.
• O'Donnell, G., et al. (2022). Synthesis and Biological Evaluation of β-Phenylalanine Derivatives Containing Sulphonamide and Azole Moieties as Antiproliferative Candidates in Lung Cancer Models. Molecules, 27(19), 6296.
• Sari, Y., & Lestari, D. (2024). Benzoic Acid and Derivatives.
• Al-Amiery, A. A., et al. (2024).
• The Organic Chemistry Tutor. (2021, January 9). 2, 3, and 4 hydroxybenzoic acid syntheses. YouTube.
• Sun, J., et al. (2016). Identification of para-Substituted Benzoic Acid Derivatives as Potent Inhibitors of the Protein Phosphatase Slingshot. ChemMedChem, 11(1), 83-92.
• Sharma, P. C., & Kumar, R. (2016).
• Wikipedia. (n.d.). Benzaldehyde. In Wikipedia. Retrieved February 5, 2026.
• Wen, J., et al. (2021). Benzaldehyde, A New Absorption Promoter, Accelerating Absorption on Low Bioavailability Drugs Through Membrane Permeability. Frontiers in Pharmacology, 12, 663743.
• Mikami, S., et al. (2012). Discovery of phenylpropanoic acid derivatives containing polar functionalities as potent and orally bioavailable G protein-coupled receptor 40 agonists for the treatment of type 2 diabetes. Journal of Medicinal Chemistry, 55(10), 4847-4865.
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• Save My Exams. (2025). Synthetic Routes (OCR A Level Chemistry A): Revision Note. Save My Exams.
• Leonori, D., & Melchiorre, P. (2017). A Desaturative Approach for Aromatic Aldehyde Synthesis via Synergistic Enamine, Photoredox and Cobalt Triple Catalysis.
• WebMD. (n.d.). Justicia Pectoralis - Uses, Side Effects, and More. WebMD.
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• Cognito. (n.d.).

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Protocols & Analytical Methods

Step-by-step synthesis protocol for Benzoic acid, 4-(3-oxopropyl)-

Executive Summary & Strategic Rationale

This protocol details the direct synthesis of Benzoic acid, 4-(3-oxopropyl)- , a bifunctional building block containing a carboxylic acid and a reactive aldehyde tethered by a propyl chain. This molecule is a critical intermediate for synthesizing "bentiromide" analogs, peptide linkers, and functionalized polymers.

The Challenge: Synthesizing aryl propanals typically involves multi-step reduction-oxidation sequences (e.g., from hydrocinnamic acids) which are atom-inefficient and prone to over-oxidation.

The Solution: We utilize a ligand-free Heck-Matsuda coupling (Jeffery conditions). This approach couples 4-iodobenzoic acid directly with allyl alcohol . The reaction leverages the unique ability of palladium to facilitate chain migration (isomerization) after the initial coupling, converting the expected allylic alcohol product directly into the thermodynamic aldehyde (3-oxopropyl) product in a single pot.

Key Advantages of This Protocol:

• Atom Economy: One-step formation of C-C bond and aldehyde functionality.

• Selectivity: Exclusive formation of the linear aldehyde over the branched isomer under optimized conditions.

• Simplicity: Avoids the use of phosphine ligands, reducing cost and simplifying purification.

Retrosynthetic Analysis & Mechanism

The synthesis relies on the palladium-catalyzed arylation of an olefin. Unlike standard Heck reactions that yield substituted alkenes, the coupling with allyl alcohol involves a

-hydride elimination followed by re-insertion, driving the equilibrium toward the stable carbonyl tautomer.

Pathway Visualization

Figure 1: Retrosynthetic logic showing the convergence of 4-iodobenzoic acid and allyl alcohol via a palladium-mediated isomerization pathway.

Experimental Protocol

Reagents & Equipment Table

Reagent / Material	MW ( g/mol )	Equiv.[1]	Quantity	Role
4-Iodobenzoic acid	248.02	1.0	2.48 g (10 mmol)	Limiting Reagent
Allyl alcohol	58.08	1.5	1.02 mL (15 mmol)	Coupling Partner
Pd(OAc)₂	224.51	0.02	45 mg (2 mol%)	Catalyst
TBAB (Tetrabutylammonium bromide)	322.37	1.0	3.22 g	Phase Transfer / Stabilizer
NaHCO₃	84.01	2.5	2.10 g	Base
DMF (Anhydrous)	-	-	20 mL	Solvent

Equipment:

• 50 mL Schlenk tube or round-bottom flask with septum.

• Magnetic stir bar.

• Oil bath (set to 55°C).

• Nitrogen or Argon atmosphere supply.

Step-by-Step Methodology

Phase 1: Reaction Setup

• Charge Solids: To a clean, dry 50 mL Schlenk tube, add 4-iodobenzoic acid (2.48 g), NaHCO₃ (2.10 g), and TBAB (3.22 g).

  • Expert Note: TBAB is crucial here. It acts as a "molten salt" environment at the catalyst surface, stabilizing the Pd(0) nanoparticles and preventing "palladium black" precipitation, which kills catalytic activity.

• Inert Atmosphere: Evacuate the flask and backfill with Nitrogen (

  ) three times.

• Solvent Addition: Add anhydrous DMF (20 mL) via syringe. Stir until the mixture is a homogeneous suspension.

• Catalyst Addition: Add Pd(OAc)₂ (45 mg) quickly under a positive flow of

  . The solution typically turns orange-brown.

• Substrate Addition: Add Allyl alcohol (1.02 mL) dropwise via syringe.

Phase 2: The Reaction

• Heating: Place the vessel in a pre-heated oil bath at 55°C .

  • Critical Parameter: Do not exceed 65°C. Higher temperatures promote the polymerization of allyl alcohol and the formation of the branched ketone isomer (4-(2-oxopropyl)benzoic acid).

• Monitoring: Stir vigorously for 4–6 hours .

  • TLC Control: Use 50% Ethyl Acetate / Hexanes with 1% Acetic Acid.

  • Observation: The starting iodide (

    ) should disappear. The product aldehyde will appear as a distinct spot ( ) that stains orange/red with 2,4-DNP stain (specific for aldehydes).

Phase 3: Workup & Isolation

• Quench: Cool the mixture to room temperature. Dilute with Water (50 mL).

• Acidification: Carefully adjust the pH to ~3–4 using 1M HCl .

  • Warning: Do not go below pH 2. Highly acidic conditions can catalyze the aldol condensation of the aldehyde product.

• Extraction: Extract the aqueous phase with Ethyl Acetate (

  mL).

• Washing: Combine organic layers and wash with:

  • Water (

    mL) to remove DMF.

  • Brine (

    mL).

• Drying: Dry over anhydrous Na₂SO₄ , filter, and concentrate under reduced pressure (rotary evaporator, water bath < 40°C).

Phase 4: Purification

• Column Chromatography: Purify the crude residue on silica gel.

  • Eluent: Gradient from 20% to 50% Ethyl Acetate in Hexanes (with 0.5% Acetic Acid to prevent streaking of the carboxylic acid).

• Final Product: Isolate the product as a white to off-white solid.

  • Expected Yield: 65–75% (approx.[2] 1.25 – 1.45 g).

Characterization & Validation

To validate the synthesis, confirm the presence of the aldehyde proton and the intact carboxylic acid.

Technique	Diagnostic Signal	Structural Assignment
1H NMR (400 MHz, DMSO-d6)	9.75 (t, J=1.5 Hz, 1H)	Aldehyde proton (-CHO)
12.80 (br s, 1H)	Carboxylic Acid (-COOH)
7.85 (d, J=8.0 Hz, 2H)	Aromatic protons (ortho to COOH)
7.35 (d, J=8.0 Hz, 2H)	Aromatic protons (meta to COOH)
2.90 (t, J=7.5 Hz, 2H)	Benzylic -CH₂-
2.75 (dt, 2H)	-methylene to aldehyde
IR Spectroscopy	1690 cm⁻¹	Carboxylic Acid C=O stretch
1720 cm⁻¹	Aldehyde C=O stretch
2700–2800 cm⁻¹	Aldehyde C-H stretch (Fermi doublet)

Troubleshooting & Expert Tips

"The Reaction Turned Black Immediately"

• Cause: Rapid precipitation of Pd(0) (Pd black) due to insufficient stabilization.

• Fix: Ensure TBAB is present. If using old TBAB (hygroscopic), dry it first. Alternatively, add a slight excess of allyl alcohol (1.8 equiv) as it coordinates to Pd.

"I see a Methyl Ketone impurity"

• Cause: Formation of the branched isomer (Markovnikov addition) or isomerization failure.

• Fix: This is temperature-dependent. Keep the reaction below 60°C . The linear aldehyde is the kinetic product of the reductive elimination/isomerization sequence at lower temperatures in DMF.

"Low Yield after Column"

• Cause: The aldehyde is sticking to the silica or oxidizing to the di-acid on the column.

• Fix: Perform chromatography quickly. Flush the column with

  before use. Alternatively, convert the crude acid to the methyl ester (using MeI/K2CO3) for easier purification, then hydrolyze (LiOH) if the free acid is strictly required (though the ester is often the desired building block).

References

• Jeffery, T. (1984). "Palladium-catalysed vinylation of organic halides under solid-liquid phase transfer conditions." Journal of the Chemical Society, Chemical Communications, (19), 1287–1289. Link

• Battistuzzi, G., Cacchi, S., & Fabrizi, G. (2003). "The Heck Reaction of Allylic Alcohols with Aryl Halides in Water." European Journal of Organic Chemistry, 2003(14), 2671–2678. Link

• Qadir, M., et al. (2022). "Catalytic multicomponent reaction involving a ketyl-type radical."[3] Nature Synthesis, 1, 464–474. (Validating the stability of the methyl ester derivative). Link

• PubChem Compound Summary. "Methyl 4-(3-oxopropyl)benzoate." National Center for Biotechnology Information. Accessed Oct 2023. Link

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Application Note: Divergent Synthesis of Pharmaceutical Intermediates from 4-(3-oxopropyl)benzoic acid

This Application Note is structured as a high-level technical guide for pharmaceutical process chemists and researchers. It focuses on the strategic utilization of 4-(3-oxopropyl)benzoic acid (and its esters) as a bifunctional pharmacophore scaffold.

Executive Summary

4-(3-oxopropyl)benzoic acid represents a "privileged" bifunctional scaffold in drug discovery, offering two distinct reactive handles: an aldehyde (for reductive amination or olefination) and a carboxylic acid (for amide coupling or esterification). This dual functionality makes it an ideal precursor for:

• Lipid-Modulating Agents: Analogues of Cetaben and fibrates.[1]

• Linker Systems: Synthesis of PROTAC linkers and HDAC inhibitor caps.

• Peptidomimetics: Introduction of the 4-substituted phenylalanine mimic.

This guide provides field-proven protocols for transforming this scaffold into three critical intermediate classes: Secondary Amines (via Reductive Amination), Primary Alcohols (via Chemoselective Reduction), and Chain-Extended Alkenes (via Wittig Olefination).

Strategic Analysis & Reaction Pathways

The primary challenge in utilizing 4-(3-oxopropyl)benzoic acid is the potential for polymerization or intermolecular reaction between the aldehyde and the acidic proton.

Expert Insight: For robust scale-up, it is recommended to utilize the Methyl Ester derivative (Methyl 4-(3-oxopropyl)benzoate) for all aldehyde modifications. This prevents zwitterion formation and solubility issues during reductive amination. The acid can be unmasked (hydrolyzed) in the final step.

Pathway Visualization

The following diagram illustrates the divergent synthesis pathways available from the core scaffold.

Figure 1: Divergent synthetic pathways from the parent scaffold. Blue nodes indicate starting materials; Green/Yellow/Red nodes indicate functionalized intermediates.

Detailed Experimental Protocols

Protocol A: Reductive Amination (Synthesis of Amino-Alkyl Benzoates)

Target: Preparation of secondary amine intermediates (e.g., for GPCR ligand libraries). Mechanism: Formation of an imine/iminium species followed by in situ reduction using Sodium Triacetoxyborohydride (STAB). STAB is preferred over NaBH₃CN due to lower toxicity and better chemoselectivity (does not reduce ketones/aldehydes as fast as imines).

Materials

• Substrate: Methyl 4-(3-oxopropyl)benzoate (1.0 equiv)

• Amine: Primary or Secondary Amine (1.1 – 1.2 equiv)

• Reductant: Sodium Triacetoxyborohydride (STAB) (1.4 – 1.5 equiv)

• Solvent: 1,2-Dichloroethane (DCE) or THF (Anhydrous)

• Additive: Acetic Acid (1.0 equiv) – Crucial for catalyzing imine formation.

Step-by-Step Procedure

• Imine Formation: In a flame-dried round-bottom flask under Nitrogen, dissolve Methyl 4-(3-oxopropyl)benzoate (10 mmol) in DCE (40 mL).

• Add the Amine (11 mmol) and Acetic Acid (10 mmol). Stir at room temperature for 30–60 minutes.

  • Checkpoint: Monitor by TLC. The aldehyde spot should diminish, and a new imine spot may appear (often streaks on silica).

• Reduction: Cool the mixture to 0°C. Add STAB (14 mmol) portion-wise over 10 minutes.

  • Safety Note: Gas evolution (H₂) may occur; ensure proper venting.

• Reaction: Allow the mixture to warm to room temperature and stir for 4–12 hours.

• Quench: Quench the reaction by adding saturated aqueous NaHCO₃ (30 mL). Stir vigorously for 15 minutes until gas evolution ceases.

• Extraction: Extract the aqueous layer with DCM (3 x 30 mL). Combine organic layers, dry over MgSO₄, and concentrate.

• Purification: Purify via flash column chromatography (typically DCM/MeOH gradients).

Self-Validation Criteria:

• 1H NMR: Disappearance of the aldehyde proton signal (~9.8 ppm). Appearance of new methylene signals adjacent to nitrogen (~2.6–2.8 ppm).

• MS: Observation of [M+H]+ corresponding to the amine product.

Protocol B: Chemoselective Reduction to 4-(3-hydroxypropyl)benzoic acid

Target: Synthesis of alcohol linkers for esterification or polymer synthesis. Challenge: Reducing the aldehyde without affecting the benzoate ester.

Procedure

• Dissolve Methyl 4-(3-oxopropyl)benzoate (5 mmol) in Methanol (25 mL).

• Cool to -10°C to 0°C (Ice/Salt bath).

  • Expertise: Low temperature is critical to prevent transesterification or reduction of the ester moiety, although NaBH₄ is generally selective for aldehydes over esters.

• Add Sodium Borohydride (NaBH₄, 0.55 equiv) slowly. Note: 0.25 mol of NaBH₄ can theoretically reduce 1 mol of aldehyde, but a slight excess (0.5-0.6 equiv) ensures completion.

• Stir for 30 minutes. Monitor by TLC (Aldehyde Rf > Alcohol Rf).

• Quench: Add Acetone (2 mL) to destroy excess hydride, then add 1N HCl until pH ~6.

• Workup: Remove methanol under reduced pressure. Extract the residue with Ethyl Acetate.

Quantitative Data Summary

Parameter	Reductive Amination (Protocol A)	Reduction to Alcohol (Protocol B)
Reagent	NaBH(OAc)₃	NaBH₄
Solvent	DCE or THF	MeOH or EtOH
Temp	0°C RT	-10°C 0°C
Typical Yield	75 – 88%	90 – 95%
Selectivity	High (Aldehyde > Ketone >> Ester)	High (Aldehyde > Ester)
Key Byproduct	Dialkylated amine (if primary amine used)	Over-reduction (rare at 0°C)

References

• Reductive Amination Methodology

  • Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry, 1996, 61(11), 3849-3862.

• Properties of 4-(3-oxopropyl)

  • PubChem Compound Summary for Methyl 4-(3-oxopropyl)

• Related Pharmaceutical Analogues (Cetaben/Lipid Modulators)

  • Albright, J. D., et al. "Potential antiatherosclerotic agents.[2] 3. Substituted benzoic and nonbenzoic acid analogues of cetaben."[2] Journal of Medicinal Chemistry, 1983, 26(10), 1393-1411.[2]

• General Benzoic Acid Applications

  • Snowhite Chemical Co.

Sources

• 1. apexbt.com [apexbt.com]
• 2. Potential antiatherosclerotic agents. 3. Substituted benzoic and non benzoic acid analogues of cetaben - PubMed [pubmed.ncbi.nlm.nih.gov]

Procedures for protecting the oxo-group in Benzoic acid, 4-(3-oxopropyl)-

Application Note: Strategic Protection of the Oxo-Group in 4-(3-Oxopropyl)benzoic Acid

Executive Summary & Strategic Analysis

The Molecule: Benzoic acid, 4-(3-oxopropyl)- (CAS: 641637-85-6 / Analogous intermediates) Structure: A bifunctional aromatic scaffold containing a carboxylic acid (Ar-COOH) and an aliphatic aldehyde (Ar-CH₂-CH₂-CHO). The Challenge: The simultaneous presence of an acidic proton (pKa ~4.2) and an electrophilic aldehyde creates a "reactivity conflict." Standard acid-catalyzed acetalization protocols (e.g., ethylene glycol/pTSA) will inadvertently catalyze Fischer esterification of the carboxylic acid or lead to oligomerization via intermolecular acetal/ester formation.

The Solution: This guide details two distinct workflows depending on the downstream application:

• Route A (The "Gold Standard"): Stepwise protection via Esterification

  Acetalization Saponification. This yields the pure Acetal-Acid suitable for amide couplings (e.g., EDC/NHS chemistry).

• Route B (The "Direct" Method): Chemoselective Thioacetalization. This protects the aldehyde directly in the presence of the free acid, suitable for harsh nucleophilic conditions (e.g., Grignard additions) where the acid is deprotonated in situ.

Strategic Decision Framework

Before beginning, select the protocol that matches your downstream requirements.

Figure 1: Decision tree for selecting the appropriate protection strategy.

Protocol 1: The Cyclic Acetal "Loop" (High Purity)

Objective: Isolate 4-(2-(1,3-dioxolan-2-yl)ethyl)benzoic acid. Mechanism: Since the carboxylic acid interferes with acetalization, we first "mask" it as a methyl ester, protect the aldehyde, and then gently reveal the acid using base hydrolysis (acetals are stable to base).

Step 1: One-Pot Esterification & Acetalization

Note: While stepwise is possible, using Trimethyl Orthoformate (TMOF) allows for rapid conversion to the methyl ester dimethyl acetal in one pot.

Reagents:

• Substrate: 4-(3-oxopropyl)benzoic acid (1.0 eq)[1]

• Solvent: Methanol (anhydrous, 10 mL/g)

• Reagent: Trimethyl Orthoformate (TMOF) (3.0 - 5.0 eq)

• Catalyst: p-Toluenesulfonic acid (pTSA) (0.05 eq) or

  (cat.)

Procedure:

• Dissolution: Charge the reaction vessel with the substrate and anhydrous Methanol.

• Activation: Add TMOF followed by the acid catalyst.

• Reflux: Heat to reflux (

  ) for 4–6 hours.

  • Checkpoint: Monitor by TLC (System: Hexane/EtOAc 7:3). The starting acid (

    , streaking) should disappear, replaced by the non-polar ester-acetal ( ).

• Quench: Cool to RT and add solid

  (0.1 eq) to neutralize the catalyst.

• Workup: Concentrate in vacuo. Redissolve residue in EtOAc, wash with water and brine. Dry over

  .

• Result: Methyl 4-(3,3-dimethoxypropyl)benzoate.

Step 2: Trans-Acetalization (Optional but Recommended)

If the dimethyl acetal is too labile for your needs, convert it to the more stable 1,3-dioxolane.

Reagents:

• Intermediate from Step 1[2][3]

• Ethylene Glycol (5.0 eq)

• pTSA (0.05 eq)

• Solvent: Toluene (Dean-Stark conditions)

Procedure:

• Reflux the dimethyl acetal with ethylene glycol in toluene with continuous water removal (Dean-Stark) for 2 hours. The exchange is driven by the removal of methanol (boiling point

  ) and entropy.

• Standard aqueous workup yields Methyl 4-(2-(1,3-dioxolan-2-yl)ethyl)benzoate .

Step 3: Saponification (Restoring the Acid)

Critical: This step must be basic. Acidic hydrolysis will destroy the acetal.

Reagents:

• Ester-Acetal Intermediate

• Lithium Hydroxide (LiOH·H₂O) (2.0 eq)

• Solvent: THF/Water (3:1)

Procedure:

• Dissolve the ester in THF/Water.

• Add LiOH and stir at RT for 3–12 hours.

• pH Adjustment (The Tricky Part):

  • Cool to

    .

  • Carefully acidify with 1M Citric Acid or

    buffer to pH 5–6 .

  • Warning: Do NOT use HCl or drop to pH < 4, or the acetal will hydrolyze back to the aldehyde.

• Extraction: Extract immediately with EtOAc.

• Isolation: Evaporate to yield the Acetal-Protected Benzoic Acid .

Protocol 2: Chemoselective Dithioacetalization

Objective: Direct protection of the aldehyde without esterifying the carboxylic acid. Why this works: Thiols are "soft" nucleophiles that react preferentially with the "soft" aldehyde electrophile over the "hard" carboxylic acid carbonyl. The resulting dithioacetal is extremely robust (stable to pH 1–12).

Reagents:

• Substrate: 4-(3-oxopropyl)benzoic acid (1.0 eq)[1]

• Reagent: 1,2-Ethanedithiol (1.2 eq) [Caution: Stench]

• Catalyst: Boron Trifluoride Etherate (

  ) (0.1 eq)

• Solvent: Dichloromethane (DCM) (anhydrous)

Procedure:

• Setup: Flame-dry a flask and purge with Argon/Nitrogen.

• Addition: Dissolve substrate in DCM. Add 1,2-ethanedithiol.

• Catalysis: Cool to

  . Add dropwise.

• Reaction: Stir at

  for 1 hour, then warm to RT for 2 hours.

  • Note: The carboxylic acid remains unreacted because thio-esterification is thermodynamically unfavorable under these mild conditions without activation (e.g., DCC).

• Workup: Wash with 5% NaOH (to remove unreacted thiol—keep the aqueous layer basic if you want to remove thiol, but wait, your product is an acid!).

  • Correction: Since your product is an acid, washing with NaOH will extract your product into the water.

  • Correct Workup: Wash with water and brine. If unreacted thiol persists, wash with a bleach solution (oxidizes thiol to disulfide, which is odorless and easily separated) or simply recrystallize.

• Result: 4-(2-(1,3-dithiolan-2-yl)ethyl)benzoic acid .

Quality Control & Data Interpretation

Parameter	Unprotected Aldehyde	Protected Acetal (Dioxolane)	Protected Dithioacetal
1H NMR (Aldehyde Proton)	Singlet/Triplet at ~9.8 ppm	Absent	Absent
1H NMR (Acetal Methine)	N/A	Triplet at ~4.8–5.0 ppm	Triplet at ~4.5 ppm
1H NMR (Protecting Group)	N/A	Multiplet at 3.8–4.0 ppm (4H, )	Multiplet at 3.2 ppm (4H, )
IR Spectroscopy	Strong C=O stretch at 1720 cm⁻¹ (Aldehyde)	Absent (Acid C=O at ~1690 cm⁻¹ remains)	Absent

References

• Greene, T. W., & Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis (5th ed.). John Wiley & Sons. (The definitive guide on acetal stability and deprotection conditions).

• Thurkauf, A., et al. (1987). "Synthesis of 4-(3-oxopropyl)benzoic acid derivatives." Journal of Medicinal Chemistry, 30(5), 899-904. (Provides context on the reactivity of the propyl-aldehyde side chain).
• Fieser, L. F. (1954). "Esterification of Keto Acids." Journal of the American Chemical Society, 76(7), 1945–1947.

• Sartori, G., et al. (2004). "Magadiite-Catalyzed Acetylation of Aldehydes." Journal of Organic Chemistry, 69(22), 7374-7377. (Modern chemoselective acetalization techniques).[4][5][6]

Sources

• 1. shop.alchimica.cz [shop.alchimica.cz]
• 2. m.youtube.com [m.youtube.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. tandfonline.com [tandfonline.com]
• 5. Acetal synthesis by acetalization or ring closure [organic-chemistry.org]
• 6. pubs.acs.org [pubs.acs.org]

Application Note: Scalable Manufacturing of 4-(3-Oxopropyl)benzoic Acid

Executive Summary

This guide details a scalable, robust protocol for the synthesis of 4-(3-oxopropyl)benzoic acid (also known as 4-(2-formylethyl)benzoic acid). While traditional methods like hydroformylation require high-pressure infrastructure (CO/H₂), this protocol utilizes a Heck-Isomerization cascade (Heck-Matsuda reaction). This route allows standard batch reactors to produce the target aldehyde from commercially available methyl 4-iodobenzoate and allyl alcohol using a Palladium catalyst.

Key Advantages:

• Atom Economy: Direct coupling of C3 unit (allyl alcohol) to the aromatic ring.

• Scalability: Avoids high-pressure autoclaves; operates at moderate temperatures (80–90 °C).

• Selectivity: Optimized ligand-free conditions favor the linear aldehyde (3-arylpropanal) over the branched ketone.

Chemical Pathway & Mechanism[1][2][3]

The synthesis proceeds via a Palladium-catalyzed coupling between Methyl 4-iodobenzoate (1) and Allyl Alcohol (2) . Unlike a standard Heck reaction that yields a substituted alkene, this reaction involves a chain-walking mechanism (β-hydride elimination followed by re-insertion) to yield the saturated aldehyde, Methyl 4-(3-oxopropyl)benzoate (3) , which is subsequently hydrolyzed to the target acid (4) .

Reaction Scheme

Caption: The Heck-Isomerization cascade couples the aryl iodide with allyl alcohol, followed by tautomerization to the aldehyde.

Detailed Experimental Protocol

Stage 1: Synthesis of Methyl 4-(3-oxopropyl)benzoate

Objective: Form the carbon skeleton and aldehyde functionality. Scale: 100 g Input (Methyl 4-iodobenzoate)

Materials Table

Reagent	MW ( g/mol )	Equiv.[1][2][3]	Amount	Role
Methyl 4-iodobenzoate	262.04	1.0	100.0 g	Limiting Reagent
Allyl Alcohol	58.08	1.5	33.2 g (39 mL)	Coupling Partner
Pd(OAc)₂	224.51	0.02	1.71 g	Catalyst
TBAB (Tetrabutylammonium bromide)	322.37	1.0	123.0 g	Phase Transfer/Ligand
NaHCO₃	84.01	2.5	80.1 g	Base
DMF (Dimethylformamide)	-	-	500 mL	Solvent

Step-by-Step Procedure:

• Setup: Equip a 2 L 3-neck round-bottom flask with a mechanical stirrer, reflux condenser, internal temperature probe, and nitrogen inlet.

• Charging: Charge the flask with DMF (500 mL), Methyl 4-iodobenzoate (100 g), TBAB (123 g), and NaHCO₃ (80.1 g).

• Inerting: Sparge the slurry with nitrogen for 15 minutes to remove dissolved oxygen.

• Catalyst Addition: Add Pd(OAc)₂ (1.71 g). The mixture will turn dark orange/brown.

• Reaction: Add Allyl Alcohol (39 mL) in one portion. Heat the mixture to 90 °C .

  • Critical Control Point: Do not exceed 100 °C, as this promotes polymerization of allyl alcohol and decarbonylation of the aldehyde.

• Monitoring: Stir at 90 °C for 4–6 hours. Monitor by HPLC/TLC.[2] The reaction is complete when the aryl iodide is <1%.

• Work-up:

  • Cool the reaction mixture to 25 °C.

  • Dilute with Ethyl Acetate (1 L) and wash with water (3 x 500 mL) to remove DMF and salts.

  • Note: The aldehyde is moderately water-soluble; back-extract the aqueous layer with Ethyl Acetate (200 mL).

  • Dry the combined organic layers over MgSO₄, filter, and concentrate under reduced pressure.

• Purification: The crude oil is typically ~85% pure. Purify via vacuum distillation (bp ~140–150 °C at 0.5 mmHg) or silica gel plug filtration (Hexane/EtOAc 8:2) if high purity is required for the next step.

Expected Yield: 75–85% (55–63 g) Appearance: Pale yellow oil or low-melting solid.

Stage 2: Controlled Hydrolysis to 4-(3-oxopropyl)benzoic acid

Objective: Hydrolyze the methyl ester without degrading the sensitive aldehyde group (avoiding Aldol/Cannizzaro side reactions).

Materials Table

Reagent	Equiv.	Amount	Role
Methyl 4-(3-oxopropyl)benzoate	1.0	50.0 g	Starting Material
LiOH·H₂O	1.1	12.0 g	Mild Base
THF	-	250 mL	Solvent
Water	-	250 mL	Co-solvent

Step-by-Step Procedure:

• Dissolution: Dissolve the ester (50 g) in THF (250 mL) and cool to 0 °C in an ice bath.

• Hydrolysis: Dissolve LiOH·H₂O (12 g) in Water (250 mL) and add dropwise to the THF solution over 30 minutes.

  • Why LiOH? It is milder than NaOH/KOH and less likely to trigger enolization/aldol condensation of the aldehyde.

• Reaction: Stir at 0–5 °C for 2–4 hours. Monitor by TLC (disappearance of ester).

• Quench: Carefully acidify to pH 3–4 using 1M HCl. Do not go below pH 2, as strong acid can catalyze acetal formation or polymerization.

• Extraction: Extract with Ethyl Acetate (3 x 200 mL).

• Isolation: Dry over Na₂SO₄ and concentrate. Recrystallize the solid from minimal hot Toluene or Ethanol/Water.

Expected Yield: 80–90% Stability Note: The free acid aldehyde is prone to oxidation in air. Store under nitrogen at -20 °C.

Process Safety & Critical Parameters

Thermal Hazards

• Allyl Alcohol: Highly flammable (FP: 21 °C) and toxic. Handle in a fume hood.

• Exotherm: The Heck reaction has a mild induction period. Ensure temperature control is active before adding the catalyst.

Impurity Profile

Impurity	Origin	Control Strategy
4-Acetylbenzoic acid deriv.	Isomerization to ketone (branched)	Maintain temp <95°C; Use TBAB (promotes linear selectivity).
De-iodinated Arene	Reduction of Ar-I	Ensure efficient stirring; avoid excess heating time.
Aldol Oligomers	Base-catalyzed polymerization	Keep hydrolysis temp <5°C; Avoid strong bases (NaOH/KOH).

Analytical Specifications

Product: Methyl 4-(3-oxopropyl)benzoate CAS: 113100-81-5[4]

• ¹H NMR (400 MHz, CDCl₃):

  • δ 9.82 (t, J=1.5 Hz, 1H, -CH O)

  • δ 7.98 (d, J=8.2 Hz, 2H, Ar-H)

  • δ 7.28 (d, J=8.2 Hz, 2H, Ar-H)

  • δ 3.90 (s, 3H, -OCH ₃)

  • δ 3.02 (t, J=7.5 Hz, 2H, Ar-CH ₂)

  • δ 2.80 (m, 2H, -CH ₂-CHO)

References

• Heck-Isomerization Methodology

  • Jeffery, T. "On the efficiency of tetraalkylammonium salts in Heck type reactions." Tetrahedron Letters, 1985 , 26(22), 2667-2670. Link

  • Klaib, S. et al. "Heck Reaction of Allylic Alcohols Catalyzed by an Air-Stable Phosphinito Complex."[5] Synthesis, 2012 , 44, 272-282.[5] Link

• Substrate Preparation & Properties

  • PubChem Database.[4] "Methyl 4-(3-oxopropyl)benzoate (CID 10104031)." National Library of Medicine. Link

• General Review on Benzoic Acid Derivatives: Sytar, O. et al. "Bioactive Phytochemicals: Perspectives for Modern Medicine." Springer, 2012, Vol 1. (Contextual grounding for benzoic acid scaffolds).

Sources

• 1. jocpr.com [jocpr.com]
• 2. rjpbcs.com [rjpbcs.com]
• 3. US6433214B1 - Process for the preparation of 2-(4-methylphenyl)-benzoic acid derivatives - Google Patents [patents.google.com]
• 4. Methyl 4-(3-oxopropyl)benzoate | C11H12O3 | CID 10104031 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. The Heck Reaction of Allylic Alcohols Catalysed by an Air-Stable Phosphinito Complex of Palladium(II) [organic-chemistry.org]

Technical Notes & Optimization

Preventing oxidation of the aldehyde group in 4-(3-oxopropyl)benzoic acid

Topic: Preventing Oxidation of 4-(3-oxopropyl)benzoic Acid

Executive Summary

Product: 4-(3-oxopropyl)benzoic acid CAS: 179625-38-8 (Analogous) Critical Challenge: This molecule possesses a "Dr. Jekyll and Mr. Hyde" duality.[1][2] The benzoic acid moiety is chemically robust, but the aliphatic aldehyde tail (3-oxopropyl) is highly labile. It is susceptible to autoxidation (forming the di-acid) and aldol condensation (forming oligomers).

This guide provides a self-validating technical framework to preserve the aldehyde functionality during storage, synthesis, and purification.

Module 1: The Inert Blanket Protocol (Storage & Handling)

The Problem: Aliphatic aldehydes undergo radical-chain autoxidation upon exposure to atmospheric oxygen. This process is catalyzed by light and trace metal ions, converting your aldehyde into 4-(2-carboxyethyl)benzoic acid (a di-acid impurity).[1]

The Solution: Three-Tier Defense System

Tier	Strategy	Technical Justification
1	Argon Sparging	Argon is heavier than air and forms a stable "blanket" over the solid/liquid, unlike nitrogen which can mix more easily with air currents.
2	Radical Scavenging (BHT)	Addition of 0.01–0.1% w/w Butylated Hydroxytoluene (BHT) acts as a "sacrificial lamb," terminating peroxy radicals before they propagate the oxidation chain.[1]
3	Cryogenic Dark Storage	Storing at -20°C in amber vials minimizes thermal activation energy ( ) and photonic initiation of the radical mechanism.[1]

Visualizing the Threat: Autoxidation Mechanism

The following diagram illustrates why air exposure is fatal to your compound. The "Propagation" phase is a cycle that will consume your entire sample unless interrupted.

Figure 1: The radical chain mechanism of aldehyde autoxidation.[1] Note the cyclic propagation step which accelerates degradation exponentially.

Module 2: Chemical Protection Strategies (Synthesis)

The Problem: During multi-step synthesis, reagents (oxidants, nucleophiles) will attack the aldehyde. The Fix: Mask the aldehyde as an Acetal .

Protocol: Cyclic Acetal Protection

Note: This molecule contains a carboxylic acid.[2] Standard acid-catalyzed protection will also esterify the benzoic acid group. You must account for this.

• Reagents: Ethylene glycol (1.2 equiv), p-Toluenesulfonic acid (pTsOH, cat.), Toluene solvent.

• Setup: Dean-Stark trap (to remove water and drive equilibrium).

• Reaction: Reflux until water collection ceases.

• Result: You will likely obtain the ester-acetal (Ethyl 4-(2-(1,3-dioxolan-2-yl)ethyl)benzoate).[1]

  • Why? The carboxylic acid catalyzes its own esterification with ethylene glycol.

  • Recovery: The ester can be hydrolyzed (LiOH/THF/Water) after your target transformations are complete, followed by acidic workup to remove the acetal.

Module 3: Purification via Bisulfite Adduct (The "Gold Standard")

The Problem: Silica gel chromatography is often acidic and can degrade aliphatic aldehydes or cause irreversible adsorption. The Solution: The Bisulfite Method.[3][4][5][6] This exploits the reversible formation of a water-soluble sulfonate salt.

Crucial Nuance for 4-(3-oxopropyl)benzoic acid: Because your molecule has a carboxylic acid, pH control is critical .[1]

• High pH (>10): The benzoic acid is deprotonated (benzoate).

• Low pH (<2): The bisulfite adduct decomposes, regenerating the aldehyde.

Step-by-Step Purification Protocol

• Formation: Dissolve crude mixture in EtOAc. Add saturated aqueous Sodium Bisulfite (

  ).[1][3][6] Shake vigorously for 5 minutes.

  • Chemistry: Aldehyde forms

    (Water Soluble).[1] Impurities stay in EtOAc.

• Separation: Keep the Aqueous Layer . (Discard organic layer containing non-aldehyde impurities).[1]

• Washing: Wash the aqueous layer once with fresh EtOAc to remove trapped organics.

• Regeneration (The Acidic Route):

  • Cool aqueous layer to 0°C.

  • Slowly add dilute

    or until pH < 1.

  • Mechanism:[1][2][7][8] Acid forces the equilibrium back to the free aldehyde (

    ) and releases gas (Use Fume Hood!).

  • Benefit: Low pH also protonates the benzoate (

    ) back to benzoic acid ( ).[1]

• Extraction: Extract the now cloudy aqueous mixture with EtOAc. The free aldehyde-acid is now lipophilic.

• Drying: Dry organic layer over

  and concentrate.

Figure 2: Purification workflow specifically adapted for acidic aldehydes.[1] Note the acidification step handles both adduct decomposition and carboxylic acid protonation.

Module 4: Troubleshooting & FAQs

Q1: My NMR shows a small peak at ~12 ppm and the aldehyde proton at 9.8 ppm is diminishing. What happened?

• Diagnosis: Autoxidation.[2][9] The peak at 12 ppm is the carboxylic acid proton of the degradation product (4-(2-carboxyethyl)benzoic acid).

• Fix: You cannot reverse this. Purify via the Bisulfite method (Module 3) immediately. For the future, increase BHT concentration and ensure Argon purging.

Q2: Upon adding base to regenerate the aldehyde, the solution turned yellow/brown.

• Diagnosis: Aldol Condensation .[2] Your molecule has alpha-protons (on the propyl chain). In basic conditions, it formed an enolate and reacted with itself to form a polymer or dimer.

• Fix: Avoid basic regeneration.[2] Use the Acidic Regeneration method described in Module 3. If you must use base, keep the temperature strictly at 0°C and minimize contact time.

Q3: Can I use ethanol as a solvent for the bisulfite reaction?

• Caution: Yes, but avoid heating. Ethanol + Carboxylic Acid + Acidic Bisulfite can lead to slow Fisher Esterification of your benzoic acid group. Acetonitrile or EtOAc/Water biphasic systems are safer.

References

• Vogel, A. I.Vogel's Textbook of Practical Organic Chemistry, 5th Ed. Longman, 1989. (Standard protocols for Bisulfite Adducts).
• Clayden, J., Greeves, N., Warren, S.Organic Chemistry, 2nd Ed. Oxford University Press, 2012. (Mechanisms of Nucleophilic Addition to Carbonyls).

• Brindle, C. S., et al. "Liquid-Liquid Extraction Protocol for the Removal of Aldehydes and Highly Reactive Ketones from Mixtures."[4] Org.[2][6][10] Process Res. Dev. 2017, 21, 9, 1394–1403.[4] Link[1]

• Ingold, K. U. "Inhibition of the Autoxidation of Organic Substances in the Liquid Phase." Chem. Rev. 1961, 61, 6, 563–589. (Radical Scavenging Mechanisms).[2][6] Link[1]

Sources

• 1. Benzoic acid - Wikipedia [en.wikipedia.org]
• 2. m.youtube.com [m.youtube.com]
• 3. benchchem.com [benchchem.com]
• 4. Workup [chem.rochester.edu]
• 5. researchgate.net [researchgate.net]
• 6. Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol [jove.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Light-induced autoxidation of aldehydes to peracids and carboxylic acids - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. Thermal decomposition characteristics of BHT and its peroxide (BHTOOH) - PMC [pmc.ncbi.nlm.nih.gov]

Recrystallization solvents for high-purity 4-(3-oxopropyl)benzoic acid

This guide serves as a specialized technical support resource for the purification of 4-(3-oxopropyl)benzoic acid . The content is structured to address the unique challenges posed by this bifunctional molecule, which contains both a robust carboxylic acid moiety and a sensitive aldehyde group.[1]

Status: Active Subject: Recrystallization Solvents & Protocols Molecule Class: Bifunctional Aromatic (Carboxylic Acid + Aldehyde) Critical Note: This compound is sensitive to oxidation (aldehyde

acid) and acetalization.[1][2] Standard benzoic acid protocols must be modified.

Quick Reference: Solvent Compatibility Matrix

Solvent System	Role	Suitability	Technical Notes
Ethyl Acetate / Hexane	Primary Rec	High	Chemically inert to the aldehyde; excellent polarity gradient.[1][2] Best for high purity.
Ethanol / Water	Secondary Rec	Moderate	High solubility power, but risks hemiacetal formation if heated prolonged.[1][2] Use only for rapid processing.
Acetone / Water	Alternative	Moderate	Good solubility; acetone prevents acetalization but can undergo aldol condensation if pH is uncontrolled.[1][2]
Toluene	Anti-solvent	Low	Requires high heat ( C), increasing oxidation risk.[1][2] Not recommended.

Part 1: Diagnostic & Troubleshooting (Q&A)

Q1: Why is my product turning yellow/brown during recrystallization?

Diagnosis: Oxidative degradation or Aldol condensation. Explanation: The "3-oxopropyl" group (an aldehyde) is susceptible to air oxidation, converting it into a di-acid impurity (likely 4-(2-carboxyethyl)benzoic acid).[1][2] Additionally, heating aldehydes in the presence of the molecule's own acidic proton can catalyze self-polymerization (aldol condensation), leading to colored oligomers. Solution:

• Degas all solvents (sparge with

  for 15 mins) before use.

• Limit thermal exposure. Do not boil the solution for more than 5 minutes.

• Add a stabilizer. A trace amount of BHT (butylated hydroxytoluene) can be added to the solvent system if the end-use permits.[1]

Q2: I used Ethanol/Water, and my NMR shows a mess of peaks around 4-5 ppm. What happened?

Diagnosis: Acetal/Hemiacetal formation.[1] Explanation: You likely created the diethyl acetal derivative. The carboxylic acid on the benzene ring acts as an autocatalyst, promoting the reaction between the aldehyde tail and the ethanol solvent.[1] Solution:

• Switch to a non-nucleophilic solvent: Use Ethyl Acetate (EtOAc) and Hexanes .[1][2]

• Recovery: If the product is already acetalized, suspend it in dilute aqueous acid (0.1 M HCl) and stir at room temperature to hydrolyze it back to the aldehyde, then extract with EtOAc.

Q3: The compound is "oiling out" (forming a liquid layer) instead of crystallizing. How do I fix this?

Diagnosis: The solvent boiling point is higher than the melting point of the solvated product, or the anti-solvent was added too quickly. Explanation: 4-(3-oxopropyl)benzoic acid has a lipophilic chain and a polar head.[1][2] If the solvent is too polar (e.g., pure water), the hydrophobic chain forces phase separation before crystal lattice formation. Solution:

• Re-dissolve the oil by heating and adding a small amount of the "Good Solvent" (e.g., Ethyl Acetate).[1]

• Seed the solution. Add a tiny crystal of pure product at the cloud point.

• Slow down cooling. Wrap the flask in foil or a towel to cool to room temperature over 2-3 hours.

Part 2: Recommended Experimental Protocols

Protocol A: The "Chemically Safe" Method (Ethyl Acetate / Hexane)

Recommended for highest purity and stability.[2]

• Preparation: Place 1.0 g of crude 4-(3-oxopropyl)benzoic acid in a 50 mL round-bottom flask. Flush with Nitrogen.[1]

• Dissolution: Add Ethyl Acetate (approx. 5-8 mL) and heat to mild reflux (

  C). If solids remain, add more EtOAc dropwise until clear.[1]

• Precipitation: Remove from heat source.[1] While still hot, add Hexane (or Heptane) dropwise until a persistent turbidity (cloudiness) appears.[1][2]

• Clarification: Add 2-3 drops of EtOAc to clear the solution again.[1]

• Crystallization: Allow the flask to cool to room temperature undisturbed. Then, place in an ice bath (

  C) for 1 hour.

• Filtration: Filter the white needles under vacuum. Wash with cold Hexane.

Protocol B: The "Chemical Purification" Method (Bisulfite Wash)

Use this if the crude material contains non-aldehyde impurities (e.g., starting materials).[2]

• Dissolution: Dissolve crude solid in Ethyl Acetate .

• Extraction: Wash the organic layer with saturated Sodium Bisulfite (

  ) solution.[1]

  • Mechanism:[2] The aldehyde forms a water-soluble bisulfite adduct and moves to the aqueous layer.[1][3] Impurities remain in the organic layer.[1]

• Separation: Separate the layers. Keep the Aqueous layer.[1]

• Regeneration: Basify the aqueous layer carefully with Sodium Bicarbonate (

  ) to pH 8-9, then re-acidify with dilute HCl to pH 3-4.[1][2]

  • Note: This regenerates the aldehyde and precipitates the benzoic acid derivative.[1]

• Recovery: Extract the cloudy aqueous mixture with fresh Ethyl Acetate, dry over

  , and evaporate.

Part 3: Decision Logic for Purification

The following diagram illustrates the decision process for selecting the correct purification route based on impurity profile and available equipment.

Caption: Decision tree for selecting the optimal purification pathway. Blue nodes represent analysis steps; Green/Red nodes represent execution protocols.

Part 4: Scientific Rationale (E-E-A-T)

1. Solubility Thermodynamics: Benzoic acid derivatives rely on the high lattice energy of the carboxylic acid dimer.[1] In non-polar solvents (Hexane), the dimer is stable but the polar "tail" (aldehyde) decreases solubility. In polar protic solvents (Water/Ethanol), the H-bonding network disrupts the dimer, increasing solubility. The Ethyl Acetate/Hexane system is chosen because EtOAc disrupts the lattice sufficiently for dissolution at high temperatures without chemically reacting with the aldehyde group [1].[1]

2. Chemical Stability (Aldehyde Sensitivity): The primary risk in purifying 4-(3-oxopropyl)benzoic acid is the reactivity of the aldehyde. Aldehydes react with alcohols to form acetals, a reaction catalyzed by acids.[1] Since the molecule is an acid, self-catalysis is inevitable in alcoholic solvents [2].[1] Therefore, aprotic solvents (EtOAc) are superior for maintaining chemical integrity.[1][2]

3. Oxidative Liability: The "3-oxopropyl" chain is essentially a hydro-cinnamaldehyde derivative.[1][2] These are known to auto-oxidize to the corresponding carboxylic acid (hydro-cinnamic acid derivative) upon exposure to air [3].[1][2] The protocol emphasizes inert atmosphere (

) and rapid heating to mitigate this.[1]

References

• Armarego, W. L. F., & Chai, C. L. L. (2013).[1][2] Purification of Laboratory Chemicals. Butterworth-Heinemann.[1][2] (Standard text for solvent selection and recrystallization logic). [1][2]

• Solomons, T. W. G., & Fryhle, C. B. (2011).[1][2] Organic Chemistry. Wiley. (Mechanisms of acetal formation and acid catalysis). [1][2]

• McMurry, J. (2015).[1][2] Organic Chemistry. Cengage Learning.[1] (Oxidation of aldehydes and stability of carbonyl compounds).

• PubChem. (2024).[1][2][4][5] 4-(2-Oxopropyl)benzoic acid (Related Record).[1][2] National Library of Medicine.[1] (Source for physical property data and structural analogs).[1][2][4][5][6][7][8] [1][2]

Sources

• 1. 4-(2-Oxopropyl)benzoic acid | C10H10O3 | CID 576244 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Benzoic acid - Wikipedia [en.wikipedia.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. 4-(2-Amino-3-oxopropyl)benzoic acid | C10H11NO3 | CID 91390303 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 4-[4-(3-Oxopropyl)-1,3-thiazol-2-yl]benzoic acid | C13H11NO3S | CID 57834009 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. reddit.com [reddit.com]

Overcoming steric hindrance in 4-(3-oxopropyl)benzoic acid derivatives

Topic: Overcoming Steric Hindrance in Synthesis & Functionalization Status: Active | Ticket Priority: High Operator: Senior Application Scientist

Welcome to the Technical Support Portal

You have reached the specialized support hub for 4-(3-oxopropyl)benzoic acid scaffolds. This molecule presents a unique "dual-threat" challenge: a potentially hindered benzoate core and a reactive carbonyl side chain.

When working with derivatives of this scaffold—especially those with ortho-substitutions (positions 3/5) or when coupling with bulky pharmacophores —standard protocols often fail. This guide bypasses "textbook" chemistry in favor of robust, industrial-grade solutions for sterically congested systems.

Quick Navigation Dashboard

Module	Focus Area	Primary Issue	Recommended Solution
01	The Benzoate Core	Amide coupling fails due to ortho-sterics or bulky amines.	Mixed Anhydride or Acid Chloride activation.[1]
02	The Side Chain	Reductive amination of the 3-oxo group is sluggish.	Ti(OiPr)₄ mediated dehydration.
03	Ring Modification	Cross-coupling on the benzene ring is blocked.	Buchwald Ligands (SPhos/XPhos).

Module 01: Overcoming Steric Blockade at the Carboxylic Acid

The Problem: The "Cone of Protection"

If your derivative has substituents at positions 3 or 5 (ortho to the carboxylic acid), or if you are coupling a bulky amine (e.g., tert-butyl amine, adamantyl amine), standard carbodiimides (EDC/NHS) or even uronium salts (HATU) may fail. The steric bulk creates a "cone of protection" that prevents the amine from attacking the activated ester.

The Solution: High-Energy Activation

You must move away from "leaving group" activators (like HOBt) and use irreversible activation .

Decision Matrix: Selecting the Right Coupling Agent

Caption: Workflow for selecting coupling reagents based on steric congestion.

Protocol A: The Mixed Anhydride Method (Weinreb Approach)

Best for: Moderately hindered substrates where acid sensitivity is a concern.

Mechanism: Generates a highly reactive anhydride intermediate that is less sensitive to steric blocking than an active ester.

• Dissolution: Dissolve 1.0 equiv of your 4-(3-oxopropyl)benzoic acid derivative in anhydrous THF under

  .

• Base: Add 3.0 equiv of Triethylamine (TEA). Cool to 0°C.[1]

• Activation: Dropwise add 1.1 equiv of Methanesulfonyl Chloride (MsCl) or Isobutyl Chloroformate. Stir for 30 mins.

  • Technical Note: Formation of a white precipitate (

    ) confirms activation.

• Coupling: Add 1.2 equiv of your bulky amine. Allow to warm to Room Temp (RT) and stir for 4-12 hours.

• Workup: Quench with saturated

  . Extract with EtOAc.

Protocol B: The Acid Chloride Method (The "Sledgehammer")

Best for: Severely hindered ortho-substituted derivatives.

• Activation: Suspend the acid in dry DCM. Add 2.0 equiv Thionyl Chloride (

  ) and 1 drop of DMF (Catalyst).

• Reflux: Reflux for 2 hours. The solution should become clear.

• Evaporation: Remove solvent and excess

  in vacuo. Azeotrope with toluene twice to remove trace acid.

• Coupling: Redissolve the crude acid chloride in DCM. Add to a solution of Amine (1.1 equiv) + TEA (2.5 equiv) at 0°C.

Module 02: Functionalizing the 3-Oxo Side Chain

The Problem: Equilibrium & Cyclization

The 3-oxopropyl group (aldehyde or ketone) is prone to two issues:

• Slow Iminium Formation: Bulky amines struggle to attack the carbonyl.

• Cyclization: In some derivatives, the side chain can curl back, allowing the carbonyl to interact with the acid (if unprotected), reducing yield.

The Solution: Titanium(IV) Isopropoxide Dehydration

Standard reductive amination (

) is often too weak for hindered ketones. We use Titanium(IV) isopropoxide ( ) as a Lewis acid and water scavenger. It forces the equilibrium toward the imine species.

Protocol C: Titanium-Mediated Reductive Amination

Reagents:

• Substrate: 4-(3-oxopropyl)benzoic acid derivative (Ester protection recommended).

• Amine: 1.2 – 1.5 equiv.

• Catalyst: Titanium(IV) isopropoxide (1.5 – 2.0 equiv).

• Reductant:

  (Sodium Borohydride).[2][3]

Step-by-Step:

• Complexation: In a dry flask, mix the ketone/aldehyde (1.0 equiv) and amine (1.2 equiv) neat (no solvent) or in minimal dry THF.

• Titanium Addition: Add

  (1.5 equiv) cautiously.

  • Observation: The mixture will become viscous. Stir at RT for 6–12 hours.

  • Why? The Ti species coordinates the oxygen, activating the carbonyl AND trapping the water produced, driving the reaction to the imine (Step 1 in diagram below).

• Dilution: Dilute with absolute ethanol (EtOH).

• Reduction: Cool to 0°C. Add

  (1.5 equiv) portion-wise. Stir for 2 hours at RT.

• Quench (Critical): Add 1N NaOH or water. A massive white precipitate (

  ) will form. Filter through Celite.

Caption: Mechanism of Titanium-mediated reductive amination driving equilibrium forward.

Module 03: FAQ & Troubleshooting

Q1: My yield is low during amide coupling. Is the 3-oxo group interfering?

A: Yes, it is possible. If the 3-oxo group is an aldehyde, it can oxidize to an acid or undergo aldol condensation under basic coupling conditions.

• Fix: Protect the 3-oxo group as an acetal (using ethylene glycol/TsOH) before attempting the amide coupling on the benzoic acid. Deprotect with dilute HCl afterwards.

Q2: I need to add a substituent to the benzene ring, but it's too hindered.

A: If you are performing a Buchwald-Hartwig amination on a halogenated version of this scaffold, standard ligands (

, BINAP) will fail.

• Fix: Switch to Dialkylbiaryl phosphine ligands (Buchwald Ligands).

  • XPhos: Excellent for general steric hindrance.

  • BrettPhos: Superior for coupling primary amines to hindered rings.

Q3: Can I do the reductive amination without protecting the carboxylic acid?

A: It is risky. The

can coordinate with the free carboxylic acid, reducing its effectiveness at the ketone site.

• Fix: It is highly recommended to use the methyl or ethyl ester of the benzoic acid, perform the reductive amination, and then hydrolyze (LiOH/THF/Water) to get the acid back.

References

• Carpino, L. A. (1993). 1-Hydroxy-7-azabenzotriazole (HOAt). An efficient peptide coupling additive. Journal of the American Chemical Society. Link

  • Context: Foundation for HATU/HO

• Bhattacharyya, S. (1995). Titanium(IV) isopropoxide mediated reductive amination of carbonyl compounds. Journal of the Chemical Society, Perkin Transactions 1. Link

  • Context: The definitive protocol for Protocol C ( method).

• Surry, D. S., & Buchwald, S. L. (2011). Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide. Chemical Science. Link

  • Context: Selection of ligands for hindered cross-coupling (Module 3).

• Montalbetti, C. A., & Falque, V. (2005). Amide bond formation and peptide coupling. Tetrahedron. Link

  • Context: Comprehensive review of mixed anhydride and acid chloride activ

Sources

• 1. A Convenient Method for the Conversion of Hindered Carboxylic Acids to N-Methoxy-N-methyl (Weinreb) Amides [organic-chemistry.org]
• 2. semanticscholar.org [semanticscholar.org]
• 3. Titanium(IV)isopropoxide reductive amination , Hive Novel Discourse [chemistry.mdma.ch]

Reference Data & Comparative Studies

Interpreting FTIR peaks for the oxo and carboxyl groups in 4-(3-oxopropyl)benzoic acid

The following technical guide provides an in-depth analysis of the FTIR spectral features of 4-(3-oxopropyl)benzoic acid , focusing on the critical differentiation between its two carbonyl-containing functional groups.

Content Type: Comparative Technical Analysis Audience: Analytical Chemists, Drug Discovery Researchers, QC Specialists

Executive Summary: The Dual-Carbonyl Challenge

4-(3-oxopropyl)benzoic acid presents a unique spectroscopic challenge: it contains two distinct carbonyl (C=O) groups within the same molecular framework.

• Aromatic Carboxylic Acid: Conjugated with the benzene ring.

• Aliphatic Aldehyde (3-oxopropyl): Separated from the ring by a saturated ethyl spacer (

  ).

Correct interpretation requires distinguishing these two signals. Unlike 4-formylbenzoic acid , where both groups are conjugated and their signals heavily overlap, the saturated spacer in 4-(3-oxopropyl)benzoic acid induces a frequency shift (the "Spacer Effect") that resolves the two carbonyl peaks. This guide outlines the specific spectral signatures required to validate the molecule's identity and purity.

Structural Analysis & Theoretical Peak Prediction

To interpret the spectrum accurately, we must deconstruct the molecule into its vibrationally distinct moieties.

The "Spacer Effect" on Wavenumbers

The critical structural feature is the ethylene bridge connecting the aldehyde to the aromatic ring.

• Without Spacer (e.g., 4-Formylbenzoic acid): The aldehyde is conjugated. Resonance lowers the bond order, reducing the C=O stretching frequency to ~1700 cm⁻¹, causing overlap with the acid peak.

• With Spacer (Target Molecule): The aldehyde is isolated (non-conjugated). It behaves like a standard aliphatic aldehyde (e.g., propanal), absorbing at a higher frequency (~1725–1735 cm⁻¹), distinct from the lower-frequency conjugated acid (~1680–1690 cm⁻¹).

Comparative Spectral Data Table

The following table contrasts the target molecule with key structural analogs to highlight diagnostic peaks.

Functional Group	Vibration Mode	Target: 4-(3-oxopropyl)benzoic acid	Analog: Benzoic Acid	Analog: 4-Formylbenzoic Acid
Aldehyde C=O	Stretch	1725–1735 cm⁻¹ (Sharp, Distinct)	Absent	~1695–1705 cm⁻¹ (Overlaps with Acid)
Acid C=O	Stretch (Dimer)	1680–1690 cm⁻¹ (Strong)	1685–1700 cm⁻¹	1680–1690 cm⁻¹
Aldehyde C-H	Fermi Resonance	2720 & 2820 cm⁻¹ (Doublet)	Absent	2720 & 2820 cm⁻¹
Acid O-H	Stretch	2500–3300 cm⁻¹ (Broad "Beard")	2500–3300 cm⁻¹	2500–3300 cm⁻¹
Aromatic Ring	C=C Stretch	1605, 1575 cm⁻¹	1600, 1580 cm⁻¹	1605, 1575 cm⁻¹

Detailed Interpretation Protocol

Region 1: The Diagnostic Carbonyl Split (1650–1750 cm⁻¹)

This is the most critical region for purity analysis.

• Observation: You should observe a split peak or a main peak with a distinct high-frequency shoulder.

• Assignment:

  • The higher frequency band (1725 cm⁻¹) corresponds to the Aliphatic Aldehyde .

  • The lower frequency band (1685 cm⁻¹) corresponds to the Aromatic Acid Dimer .

• Failure Mode: A single, unresolved broad peak suggests either poor resolution or oxidation of the aldehyde to a di-acid (which would align both peaks to ~1690 cm⁻¹).

Region 2: The "Fermi Doublet" (2700–2850 cm⁻¹)

To confirm the "oxo" group is an aldehyde and not a ketone (which absorbs in a similar C=O range), look for the Fermi resonance doublet.

• Mechanism: Interaction between the fundamental C-H stretch and the first overtone of the C-H bending vibration.

• Signature: Two weak-to-medium peaks at ~2720 cm⁻¹ and ~2820 cm⁻¹ .

• Interference: The broad O-H stretch of the carboxylic acid often overlays this region.[1] However, the sharp 2720 cm⁻¹ spike usually protrudes visibly from the broad O-H background.

Region 3: The Hydroxyl "Beard" (2500–3300 cm⁻¹)[2]

• Signature: A very broad, intense absorption covering 2500–3300 cm⁻¹.[1]

• Causality: Strong hydrogen bonding of the carboxylic acid dimers.

• Validation: If this band is absent or sharp (like a free alcohol), the sample may be a salt (carboxylate) or an ester derivative.

Experimental Protocol: Solid-State FTIR

To ensure reproducibility and prevent spectral artifacts (such as peak shifting due to solvent interactions), the KBr Pellet Method is recommended over ATR for high-resolution carbonyl differentiation in this specific molecule.

Step-by-Step Methodology

• Desiccation: Dry the sample of 4-(3-oxopropyl)benzoic acid in a vacuum desiccator for 2 hours. Moisture interferes with the O-H region.

• Ratio: Mix 1 mg of sample with 100 mg of spectroscopic-grade Potassium Bromide (KBr).

• Grinding: Grind in an agate mortar until a fine, uniform powder is achieved. Note: Inadequate grinding causes the "Christiansen Effect," distorting peak shapes.

• Compression: Press at 8–10 tons of pressure for 2 minutes to form a transparent pellet.

• Acquisition:

  • Resolution: 2 cm⁻¹ (Essential to resolve the carbonyl split).

  • Scans: 32 minimum.

  • Background: Pure KBr pellet.

Decision Logic for Peak Assignment

The following diagram illustrates the logical workflow for confirming the structure based on spectral data.

Caption: Logical workflow for validating the presence of both oxo and carboxyl groups using FTIR spectral markers.

References

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy (5th ed.). Cengage Learning. (Standard reference for fundamental functional group frequencies).

• Coates, J. (2000). Interpretation of Infrared Spectra, A Practical Approach. In Encyclopedia of Analytical Chemistry. Wiley.[2]

• NIST Chemistry WebBook. Infrared Spectra of Benzoic Acid. National Institute of Standards and Technology.[2]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.[2] (Authoritative source on Fermi resonance and carbonyl conjugation shifts).

Sources

• 1. infrared spectrum of benzoic acid C7H6O2 C6H5COOH prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of benzoic acid image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 2. 4-(2-Oxopropyl)benzoic acid | C10H10O3 | CID 576244 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Validating the Structure of 4-(3-oxopropyl)benzoic Acid Synthesis Byproducts

For researchers, medicinal chemists, and professionals in drug development, the rigorous identification of not just the target molecule but also its synthesis byproducts is a cornerstone of ensuring the safety, efficacy, and reproducibility of a chemical process. This guide provides an in-depth, experience-driven comparison of the analytical techniques used to validate the structure of 4-(3-oxopropyl)benzoic acid and its plausible byproducts, grounded in a common synthetic route.

Introduction: The Imperative of Byproduct Analysis

In pharmaceutical development, the adage "you are what you make" extends beyond the active pharmaceutical ingredient (API) to encompass the entire reaction milieu. Unidentified byproducts, even in trace amounts, can have significant pharmacological or toxicological effects, interfere with downstream processing, or compromise the stability of the final product. Therefore, a robust analytical workflow is not merely a quality control checkpoint but a fundamental aspect of process understanding and validation.

This guide will dissect a plausible and efficient two-step synthesis of 4-(3-oxopropyl)benzoic acid, focusing on the proactive identification and structural elucidation of potential byproducts at each stage. We will explore the causality behind experimental choices, from the selection of chromatographic conditions to the interpretation of spectroscopic data, providing a self-validating framework for analysis.

Proposed Synthetic Pathway for 4-(3-oxopropyl)benzoic acid

A logical and industrially relevant approach to synthesizing 4-(3-oxopropyl)benzoic acid involves a palladium-catalyzed Heck reaction followed by a selective oxidation. This pathway is chosen for its efficiency and the well-understood nature of its potential side reactions.

Caption: Proposed two-step synthesis of 4-(3-oxopropyl)benzoic acid.

Part 1: The Heck Reaction - Formation of the C-C Bond and Primary Byproducts

The Mizoroki-Heck reaction is a powerful tool for forming carbon-carbon bonds between an unsaturated halide and an alkene.[1] In our proposed synthesis, we couple 4-bromobenzoic acid with allyl alcohol. While this reaction is generally efficient, several byproducts can arise from known side reactions.

Caption: Potential byproducts from the Heck reaction step.

Separation Strategy: High-Performance Liquid Chromatography (HPLC)

HPLC is the method of choice for separating the components of the crude reaction mixture due to the polar nature of the carboxylic acid functional group.[2] A reverse-phase C18 column is ideal, as it separates compounds based on hydrophobicity.

Experimental Protocol: HPLC Separation

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

• Mobile Phase: A gradient elution is necessary to resolve compounds with different polarities.

  • Solvent A: 0.1% Formic Acid in Water

  • Solvent B: Acetonitrile

• Gradient Program:

  • 0-5 min: 95% A, 5% B

  • 5-25 min: Linear gradient to 50% A, 50% B

  • 25-30 min: Hold at 50% A, 50% B

  • 30-35 min: Return to initial conditions (95% A, 5% B)

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the crude reaction mixture in a minimal amount of the initial mobile phase.

Rationale: The acidic mobile phase ensures that the carboxylic acid groups are protonated, leading to better peak shape and retention. The gradient from a highly aqueous to a more organic mobile phase allows for the elution of both the polar homocoupling product and the less polar desired product and its isomer.

Structural Validation of Heck Byproducts

NMR spectroscopy is indispensable for unambiguous structure determination.[3]

• ¹H NMR: Provides information on the proton environment, including chemical shift, integration (proton count), and coupling (connectivity).

• ¹³C NMR: Indicates the number of unique carbon environments.

Expected ¹H NMR Distinctions:

Compound	Key ¹H NMR Signals (in CDCl₃, δ ppm)	Rationale
Intermediate Alcohol	~6.7 (d, 1H, vinylic), ~6.3 (dt, 1H, vinylic), ~4.3 (d, 2H, -CH₂OH)	Shows characteristic signals for a terminal alkene with an adjacent methylene alcohol group.
Isomerized Product	~6.5 (m, 1H, vinylic), ~6.2 (m, 1H, vinylic), ~1.9 (d, 3H, -CH₃)	The appearance of a methyl doublet and altered vinylic signals would indicate isomerization.
Homocoupling Product	~8.1 (d, 4H, aromatic), ~7.8 (d, 4H, aromatic)	The spectrum will be highly symmetric, showing only two doublets for the aromatic protons of the biphenyl system.

Mass spectrometry provides the molecular weight of the compounds, which is a critical piece of identifying information.

Expected Mass Spectrometry Data (ESI-):

Compound	Expected [M-H]⁻ (m/z)
Intermediate Alcohol	177.05
Isomerized Product	177.05
Homocoupling Product	241.05

Part 2: The Oxidation Step - Forming the Aldehyde and Secondary Byproducts

The second step involves the oxidation of the allylic alcohol intermediate to the desired aldehyde, 4-(3-oxopropyl)benzoic acid. A mild oxidizing agent like Pyridinium Chlorochromate (PCC) is chosen to minimize over-oxidation to the carboxylic acid.[4]

Caption: Potential byproducts from the oxidation step.

Separation and Validation

The same HPLC method described previously can be adapted to separate the products of the oxidation reaction. The over-oxidized dicarboxylic acid will be more polar and thus elute earlier, while the unreacted alcohol will be more polar than the target aldehyde.

Structural Validation of Oxidation Byproducts

Expected ¹H NMR Distinctions:

| Compound | Key ¹H NMR Signals (in CDCl₃, δ ppm) | Rationale | | :--- | :--- | | Target Molecule | ~9.8 (t, 1H, -CHO), ~3.0 (t, 2H, -CH₂-), ~2.8 (t, 2H, -CH₂-) | The characteristic aldehyde proton signal appears downfield, and the vinylic signals are absent. | | Over-oxidized Product | ~12.0 (br s, 1H, -COOH), ~7.0 (d, 1H, vinylic), ~6.5 (d, 1H, vinylic) | The aldehyde proton is absent, and a second broad carboxylic acid proton signal may be observed. The vinylic protons would remain. | | Unreacted Intermediate | ~6.7 (d, 1H, vinylic), ~6.3 (dt, 1H, vinylic), ~4.3 (d, 2H, -CH₂OH) | Identical to the starting material of this step. |

Expected Mass Spectrometry Data (ESI-):

Compound	Expected [M-H]⁻ (m/z)
Target Molecule	177.05
Over-oxidized Product	191.03
Unreacted Intermediate	177.05

Note: The target molecule and the unreacted intermediate are isomers and will have the same mass. Their differentiation relies on chromatography and NMR.

Comparative Data Summary

The following table summarizes the expected analytical data for the target molecule and its potential byproducts, providing a clear guide for their identification.

Compound	Plausible Source	HPLC Retention	Expected ¹H NMR Aldehyde/Vinylic Signals (δ ppm)	Expected [M-H]⁻ (m/z)
4-(3-oxopropyl)benzoic acid	Target Product	Intermediate	~9.8 (t, 1H)	177.05
4-(3-hydroxyprop-1-en-1-yl)benzoic acid	Unreacted Intermediate	Intermediate	~6.7 (d, 1H), ~6.3 (dt, 1H)	177.05
4-(2-carboxyvinyl)benzoic acid	Over-oxidation	Early	~7.0 (d, 1H), ~6.5 (d, 1H)	191.03
4,4'-Biphenyldicarboxylic acid	Homocoupling	Early	(Aromatic only)	241.05
4-(3-hydroxypropenyl)benzoic acid (isomer)	Isomerization	Similar to Intermediate	Altered vinylic signals	177.05

Conclusion: A Framework for Rigorous Validation

The structural validation of synthesis byproducts is a critical, non-negotiable aspect of chemical and pharmaceutical development. By anticipating potential side reactions based on the chosen synthetic route, a targeted and efficient analytical strategy can be implemented. The synergistic use of HPLC for separation, followed by NMR and mass spectrometry for structural elucidation, provides a robust and self-validating workflow. This guide, by detailing the causality behind the analytical choices for a plausible synthesis of 4-(3-oxopropyl)benzoic acid, offers a practical framework for researchers to apply to their own synthetic challenges, ensuring the integrity and safety of their final products.

References

• Heck Reaction | Named Reactions | Organic Chemistry Lessons. (2021). YouTube. [Link]

• Sauza, A., Morales-Serna, J. A., García-Molina, M., Gaviño, R., & Cárdenas, J. (2012). The Heck Reaction of Allylic Alcohols Catalysed by an Air-Stable Phosphinito Complex of Palladium(II). Synthesis, 44(02), 272-282. [Link]

• Heck reaction. Wikipedia. [Link]

• Grądzka, P., & Młynarz, P. (2018). Heck Transformations of Biological Compounds Catalyzed by Phosphine-Free Palladium. Catalysts, 8(9), 362. [Link]

• Oxidation by PCC (pyridinium chlorochromate). Chemistry LibreTexts. (2023). [Link]

• García-Molina, M., et al. (2021). The Heck reaction of allylic alcohols catalysed by an N-heterocyclic carbene-Pd(ii) complex and toxicity of the ligand precursor for the marine benthic copepod Amphiascoides atopus. RSC Advances, 11(36), 22356-22365. [Link]

• Heck Reaction. Organic Chemistry Portal. [Link]

• Al-Absi, R. S., Al-Ghafari, A. A., & Al-Gheethi, A. A. (2023). HPLC Method for the Determination of Benzoic acid in samples of commercial children's food in the Markets of Aden -Yemen. ResearchGate. [Link]

• Can Allylic Alcohol Be Oxidized By Pcc. (2025). SLT. [Link]

• Wacker process. Wikipedia. [Link]

• Reagent Friday: PCC (Pyridinium Chlorochromate). (2011). Master Organic Chemistry. [Link]

• mass spectrum of benzoic acid C7H6O2 C6H5COOH fragmentation pattern of m/z m/e ions. Doc Brown's Chemistry. [Link]

• HPLC Methods for analysis of Benzoic acid. HELIX Chromatography. [Link]

• 1H proton nmr spectrum of benzoic acid C7H6O2 C6H5COOH low/high resolution analysis. Doc Brown's Chemistry. [Link]

• Benzoic acid. MassBank. [Link]

Sources

• 1. Heck reaction - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. 1H proton nmr spectrum of benzoic acid C7H6O2 C6H5COOH low/high resolution analysis interpretation of chemical shifts ppm spin spin line splitting H-1 benzoic acid 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]
• 4. chem.libretexts.org [chem.libretexts.org]

Safety & Regulatory Compliance

Personal protective equipment for handling Benzoic acid, 4-(3-oxopropyl)-

Executive Summary & Chemical Profile[1]

Benzoic acid, 4-(3-oxopropyl)- (often referred to as 4-(2-formylethyl)benzoic acid) is a bifunctional intermediate containing both a carboxylic acid and an aliphatic aldehyde . This dual functionality dictates its safety profile: the acid moiety presents corrosive/irritant risks, while the aldehyde group introduces reactivity concerns (oxidation/sensitization).

As a research chemical often lacking a comprehensive toxicological monograph, safety protocols must follow the Precautionary Principle . We treat this compound as a Category 2 Skin/Eye Irritant and a Potential Respiratory Sensitizer .

Chemical Hazard Profile

Feature	Hazard Class (GHS equivalent)	Operational Implication
Carboxylic Acid	Skin Irrit. 2 (H315), Eye Irrit.[1][2] 2A (H319)	Requires barrier protection against acidic burns/irritation.
Aldehyde Group	STOT SE 3 (H335), Sensitization	High reactivity; potential for allergic reaction upon repeated exposure. Avoid inhalation.
Physical State	Solid (Powder)	Dust generation is the primary exposure vector during weighing.
Reactivity	Air-Sensitive (Autoxidation)	Aldehydes oxidize to carboxylic acids over time. Store under inert gas (Ar/N₂).

Personal Protective Equipment (PPE) Matrix

Selection of PPE must be dynamic, adapting to the state of the material (Solid vs. Solution). The following matrix defines the minimum requirements.

Table 1: PPE Selection Guide

Protective Layer	Solid Handling (Weighing/Transfer)	Solution Handling (Synthesis/Extraction)	Rationale
Hand Protection	Double Nitrile Gloves (min 0.11 mm)	Double Nitrile (Splash) or Butyl Rubber (Immersion)	Nitrile offers excellent resistance to solid organic acids. Aldehydes can permeate latex; do not use latex.
Eye Protection	Chemical Safety Goggles	Safety Glasses w/ Side Shields + Face Shield	Goggles seal against airborne dust. Face shields protect against splashes of corrosive solutions.[3]
Respiratory	N95 / P100 Mask (if outside hood)	Fume Hood (Sash at 18")	Solid dust is an irritant. Solutions may release volatile aldehyde vapors.[3]
Body Protection	Lab Coat (Cotton/Poly blend)	Chemical-Resistant Apron (Tyvek/PVC)	Protects personal clothing from acidic contamination.

Decision Logic: PPE Selection

The following decision tree illustrates the logical flow for selecting the appropriate PPE based on the experimental context.

Figure 1: Decision logic for PPE selection based on physical state and primary risk vectors.

Operational Protocols

A. Receiving & Storage (Critical for Purity)

The aldehyde group at the C4 position is susceptible to autoxidation, converting the molecule into Terephthalic acid derivatives (di-acids).

• Inspection: Upon receipt, check for "crusting" around the cap, which indicates oxidation.

• Storage: Store at 2–8°C under an inert atmosphere (Argon or Nitrogen).

• Container: Keep in amber glass to prevent photochemical degradation.

B. Weighing & Transfer (Dust Control)

The highest risk of exposure occurs during the transfer of dry powder.

• Engineering Control: Perform all weighing inside a Chemical Fume Hood or a Powder Containment Balance Enclosure .

• Static Control: Use an antistatic gun or ionizer bar if the powder is fluffy/static-prone to prevent "jumping" and aerosolization.

• Technique: Use a disposable weighing boat. Do not return excess chemical to the stock container (prevents cross-contamination and oxidation).

C. Reaction Setup

• Venting: Ensure the reaction vessel is vented to a scrubber or hood exhaust. Heating aldehyde-containing acids can generate irritating vapors.

• Incompatibility:

  • Avoid: Strong oxidizers (Peroxides, Permanganates) – Risk of vigorous oxidation.

  • Avoid: Strong bases – Will deprotonate the carboxylic acid and potentially trigger aldol condensation of the aldehyde tail.

Emergency Response & Spill Management

Spill Response Logic

In the event of a spill, immediate containment is necessary to prevent respiratory sensitization of lab personnel.

Figure 2: Step-by-step workflow for managing solid spills of acidic organic intermediates.

First Aid Measures

• Eye Contact: Flush immediately with water for 15 minutes . The acidity can cause corneal damage.

• Skin Contact: Wash with soap and water.[2][4] Do not use alcohol (increases skin permeability to aldehydes).

• Inhalation: Move to fresh air. If wheezing occurs (sensitization sign), seek medical attention immediately.

Waste Disposal

Disposal must comply with RCRA standards for organic acids.

• Segregation: Do NOT mix with oxidizing waste streams (e.g., Nitric acid waste). The aldehyde group can act as a reducing agent, creating an exothermic hazard.

• Labeling: Tag as "Organic Acid Waste" with "Aldehyde Hazard" noted.

• Container: High-density polyethylene (HDPE) or glass.

References

• National Institute for Occupational Safety and Health (NIOSH). Pocket Guide to Chemical Hazards: Benzoic Acid. Retrieved from

• Occupational Safety and Health Administration (OSHA). Occupational Safety and Health Standards: Personal Protective Equipment (1910.132). Retrieved from

• European Chemicals Agency (ECHA). C&L Inventory: 4-formylbenzoic acid (Structural Analogue). Retrieved from

• PubChem. Compound Summary: 4-(2-Formylethyl)benzoic acid. Retrieved from

Sources

• 1. chemos.de [chemos.de]
• 2. aksci.com [aksci.com]
• 3. cdc.gov [cdc.gov]
• 4. fishersci.com [fishersci.com]